![molecular formula C9H18N2O3 B4120480 N-[1-(hydroxymethyl)propyl]-N'-propylethanediamide](/img/structure/B4120480.png)
N-[1-(hydroxymethyl)propyl]-N'-propylethanediamide
Overview
Description
N-[1-(hydroxymethyl)propyl]-N'-propylethanediamide, also known as HPPD inhibitor, is a chemical compound that has been widely used in scientific research for its unique properties. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and its potential applications in different fields of research.
Mechanism of Action
N-[1-(hydroxymethyl)propyl]-N'-propylethanediamide works by binding to the active site of this compound, thereby inhibiting its activity and preventing the biosynthesis of carotenoids and plastoquinones in plants. This results in the accumulation of toxic intermediates that can lead to the death of the plant.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects on plants, including the inhibition of chlorophyll synthesis, the induction of oxidative stress, and the disruption of membrane integrity. This compound has also been shown to have potential applications in the control of weeds and pests, as well as in the development of new herbicides and pesticides.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[1-(hydroxymethyl)propyl]-N'-propylethanediamide in lab experiments is its ability to selectively inhibit the activity of this compound, without affecting other enzymes or metabolic pathways in plants. However, one of the main limitations of this compound is its potential toxicity to non-target organisms, which can limit its use in agricultural and environmental applications.
Future Directions
There are many future directions for the study of N-[1-(hydroxymethyl)propyl]-N'-propylethanediamide, including the development of new herbicides and pesticides that are based on its mechanism of action, the study of its potential applications in the control of weeds and pests, and the investigation of its effects on non-target organisms and the environment. Further research is also needed to explore the potential of this compound in other fields of research, such as medicine and biotechnology.
Scientific Research Applications
N-[1-(hydroxymethyl)propyl]-N'-propylethanediamide has been widely used in scientific research for its ability to inhibit the activity of 4-hydroxyphenylpyruvate dioxygenase (this compound), an enzyme that plays a crucial role in the biosynthesis of carotenoids and plastoquinones in plants. This compound has been used to study the effects of this compound inhibition on plant growth and development, as well as its potential applications in the control of weeds and pests.
properties
IUPAC Name |
N'-(1-hydroxybutan-2-yl)-N-propyloxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O3/c1-3-5-10-8(13)9(14)11-7(4-2)6-12/h7,12H,3-6H2,1-2H3,(H,10,13)(H,11,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHIKXTCMWYVRCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(=O)NC(CC)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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